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Compound of Interest

Compound Name: 1,2-Diphenyltetramethyldisilane

Cat. No.: B074222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,2-
Diphenyltetramethyldisilane in common organic solvents. Due to a lack of extensive

published quantitative data, this guide synthesizes available qualitative information and

provides a theoretical framework for its solubility characteristics, alongside a proposed

experimental protocol for precise determination.

Introduction to 1,2-Diphenyltetramethyldisilane
1,2-Diphenyltetramethyldisilane, with the chemical formula C₁₆H₂₂Si₂, is an organosilicon

compound featuring two phenyl groups and four methyl groups attached to a disilane

backbone.[1][2] Its structure, characterized by nonpolar hydrocarbon and phenyl groups,

largely dictates its solubility behavior, suggesting a preference for nonpolar organic solvents.

The compound is a solid at room temperature, with a melting point in the range of 32-38°C.[3]

Solubility Profile
While specific quantitative solubility data for 1,2-Diphenyltetramethyldisilane is not readily

available in published literature, qualitative information can be inferred from analytical and

synthetic procedures.

Data Presentation: Qualitative Solubility in Common Organic Solvents
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Solvent Class Solvent Solubility
Source/Justificatio
n

Halogenated Dichloromethane Soluble

Used as a solvent for

sample preparation for

GC-MS analysis.

Chloroform

(deuterated)
Soluble

Used as a solvent for

NMR spectroscopic

analysis.

Alkanes Hexane Soluble

Used as a solvent for

sample preparation for

GC-MS analysis.

Aromatic Toluene Likely Soluble

Toluene is a common

nonpolar solvent for

similar organosilicon

compounds.

Benzene Likely Soluble

Similar polarity to

toluene; expected to

dissolve nonpolar

solutes.

Ethers Diethyl Ether Likely Soluble

Often used in the

synthesis and workup

of related

organosilicon

compounds.

Tetrahydrofuran (THF) Likely Soluble

A common solvent for

organometallic and

nonpolar compounds.

Polar Aprotic Acetone
Sparingly Soluble to

Insoluble

The polarity of

acetone makes it a

less favorable solvent.

Acetonitrile Sparingly Soluble to

Insoluble

High polarity suggests

poor solubility for the
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nonpolar disilane.

Alcohols Methanol Insoluble

The high polarity and

hydrogen bonding of

methanol make it a

poor solvent.

Ethanol
Sparingly Soluble to

Insoluble

While less polar than

methanol, still likely a

poor solvent.

Theoretical Solubility Considerations:

The general principle of "like dissolves like" is paramount in predicting the solubility of 1,2-
Diphenyltetramethyldisilane. As a nonpolar molecule, it is expected to exhibit higher solubility

in nonpolar solvents such as alkanes (hexane, heptane), aromatic hydrocarbons (benzene,

toluene), and ethers (diethyl ether, THF). Its solubility is expected to decrease significantly in

polar solvents, particularly those with strong hydrogen bonding networks like alcohols

(methanol, ethanol).

Experimental Protocol for Solubility Determination
To obtain precise quantitative solubility data, the following experimental protocol is

recommended.

Methodology: Isothermal Saturation Method

This method involves preparing a saturated solution of the solute in the solvent at a constant

temperature and then determining the concentration of the solute in the solution.

Materials and Equipment:

1,2-Diphenyltetramethyldisilane (purified)

Selected organic solvents (analytical grade)

Constant temperature water bath or incubator
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Analytical balance

Vials with screw caps

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Syringe filters (PTFE, 0.22 µm)

Procedure:

Sample Preparation: Add an excess amount of 1,2-Diphenyltetramethyldisilane to a series

of vials, each containing a known volume of a different organic solvent.

Equilibration: Tightly seal the vials and place them in a constant temperature bath set to the

desired temperature (e.g., 25°C). Agitate the vials for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached and the solution is saturated.

Sample Extraction: After equilibration, allow the vials to stand undisturbed in the temperature

bath for at least 4 hours to allow undissolved solid to settle.

Filtration: Carefully withdraw a known volume of the supernatant using a syringe and

immediately filter it through a syringe filter into a pre-weighed volumetric flask. This step is

crucial to remove any undissolved microcrystals.

Dilution and Analysis: Dilute the filtered solution with a suitable solvent to a concentration

within the calibrated range of the analytical instrument. Analyze the concentration of 1,2-
Diphenyltetramethyldisilane using a validated HPLC or GC method.

Quantification: Calculate the solubility in terms of g/100mL or mol/L based on the measured

concentration and the dilution factor.
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Solubility Prediction Logic
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Caption: Logical flow for predicting solubility based on polarity.
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Isothermal Saturation Experimental Workflow
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Caption: Workflow for experimental solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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